Cas no 521313-57-5 (Isoquinoline, 8-bromo-5-(phenylmethoxy)-)

• Product Name: Isoquinoline, 8-bromo-5-(phenylmethoxy)-
• CAS No: 521313-57-5
• MF: C₁₆H₁₂BrNO
• MW: 314.1765832901
• CID: 1575858
• PubChem ID: 69449029
• Update Time: 2025-04-21

Isoquinoline, 8-bromo-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 8-bromo-5-(phenylmethoxy)-
• FTUGLRZTWANTCQ-UHFFFAOYSA-N
• DB-384400
• SCHEMBL5456717
• 521313-57-5
• 8-Bromo-5-(phenylmethoxy)isoquinoline
• 5-benzyloxy-8-bromo-isoquinoline

• Inchi： 1S/C16H12BrNO/c17-15-6-7-16(13-8-9-18-10-14(13)15)19-11-12-4-2-1-3-5-12/h1-10H,11H2
• InChI Key： FTUGLRZTWANTCQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CN=CC=21)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 313.01026
• Monoisotopic Mass: 313.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12